Cas no 101513-76-2 (Benzoyl fluoride,3-chloro-2,4,5-trifluoro-)

• Product Name: Benzoyl fluoride,3-chloro-2,4,5-trifluoro-
• CAS No: 101513-76-2
• MF: C₇HClF₄O
• MW: 212.528855085373
• MDL: MFCD13174727
• CID: 124676
• PubChem ID: 13565020
• Update Time: 2025-04-18

Benzoyl fluoride,3-chloro-2,4,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride,3-chloro-2,4,5-trifluoro-
• 3-chloro-2,4,5-trifluorobenzoyl fluoride
• Benzoyl fluoride, 3-chloro-2,4,5-trifluoro- (9CI)
• MFCD13174727
• DTXSID80543945
• SCHEMBL8722551
• 101513-76-2

• MDL： MFCD13174727
• Inchi： 1S/C7HClF4O/c8-4-5(10)2(7(12)13)1-3(9)6(4)11/h1H
• InChI Key： DVXDXLUGMVTANY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(=O)F)=C1F)F)F

Computed Properties

• Exact Mass: 211.96523
• Monoisotopic Mass: 211.9652050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.86700